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Compound of Interest

Octadecanoic acid;propane-1,2-
diol

Cat. No.: B074134

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical properties of propylene
glycol stearate, a versatile excipient used extensively in the pharmaceutical, cosmetic, and
food industries. This document outlines its synthesis, physical and chemical characteristics,
and the analytical methodologies used for its evaluation.

Chemical and Physical Properties

Propylene glycol stearate is commercially available as a mixture of mono- and diesters of
propylene glycol and stearic acid.[1] The ratio of monoesters to diesters can vary, which
influences the physical and chemical properties of the final product.[2] It is typically a white to
cream-colored waxy solid with a faint fatty odor and taste.[3][4]

General Properties
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Property Value References

Propylene Glycol
Chemical Name Monostearate; 2- [5]

Hydroxypropyl octadecanoate

CAS Number 1323-39-3 [5]
Molecular Formula C21H4203 [5]
Molecular Weight 342.56 g/mol [51[6]

Physical Properties

The physical properties of propylene glycol stearate can vary depending on its composition,
particularly the ratio of monoesters to diesters.

Property Value Range References

White to cream-colored waxy
Appearance ] [31[7]
solid, beads, or flakes

Melting Point 35-54°C [2][6]
Boiling Point ~447 - 448 °C @ 760 mmHg [61[7]
Density ~0.88 - 0.9 g/cm3

Flash Point ~166.67 °C [7]

Solubility and Emulsifying Properties

Propylene glycol stearate is a non-ionic surfactant.[7] Its solubility is a key factor in its
application as an emulsifier and emollient.
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Solvent Solubility References
Water Insoluble [51[7]
Ethanol Soluble 517
Mineral Oill Soluble [718]
Acetone Soluble [718]
Chloroform Soluble [71[8]

The Hydrophilic-Lipophilic Balance (HLB) value for propylene glycol monostearate is
approximately 3.4 to 3.8, making it a suitable emulsifier for water-in-oil (W/O) emulsions.[9][10]

Chemical Structure

Propylene glycol stearate consists of a propylene glycol backbone esterified with one or two

stearic acid molecules. The monostearate can exist as two positional isomers: 1-monostearate

and 2-monostearate. The distearate is the 1,2-distearate form.

Chemical Structures of Propylene Glycol Stearate Esters

Propylene Glycol Monostearate

Propylene Glycol 1-Monostearate

Propylene Glycol 2-Monostearate

Propylene Glycol Distearate

Propylene Glycol 1,2-Distearate
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Chemical structures of propylene glycol stearate esters.

Synthesis of Propylene Glycol Stearate

Propylene glycol stearate is commercially produced through two primary methods: direct
esterification and transesterification.[10]

Direct Esterification

The most common method involves the direct reaction of stearic acid with propylene glycol at
elevated temperatures (160-180°C) and under vacuum, typically in the presence of an acid or
base catalyst.[8][10]

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.researchgate.net/publication/324996396_Propylene_glycol_mono_and_di_stearates_as_water_in_oil_emulsifiers_for_oil-well_drilling_fluids
https://www.scribd.com/document/398880333/ASTM-Citations
https://www.researchgate.net/publication/324996396_Propylene_glycol_mono_and_di_stearates_as_water_in_oil_emulsifiers_for_oil-well_drilling_fluids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Propylene Glycol Stearate via Direct Esterification

Reactants: Catalyst:
- Propylene Glycol - Acid (e.qg., p-toluenesulfonic acid)
- Stearic Acid - Base (e.g., potassium hydroxide)

Reactor

sterification Reaction

Heating (160-180°C)
& Vacuum (0.06-0.08 MP

Neutralization
(e.g., with phosphoric acid)

Purification
(e.g., distillation)

Propylene Glycol Stearate
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A typical workflow for the synthesis of propylene glycol stearate.

Transesterification
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This method involves the reaction of propylene glycol with a triglyceride source of stearic acid,
such as hydrogenated vegetable oil, in the presence of a catalyst.[7]

Chemical Reactivity and Stability

Propylene glycol stearate is stable under normal storage conditions. However, it can undergo

hydrolysis under extreme pH conditions or elevated temperatures. Thermal decomposition of

the propylene glycol moiety can begin at temperatures around 160°C, leading to the formation
of aldehydes such as formaldehyde, acetaldehyde, and propanal.[4][11]

Key Chemical Parameters and Experimental
Protocols

The quality and purity of propylene glycol stearate are often assessed by determining its
saponification value and hydroxyl value.

Saponification Value

The saponification value is the number of milligrams of potassium hydroxide (KOH) required to
saponify one gram of the substance.[9] For propylene glycol monostearate, the saponification
value typically ranges from 155 to 165.[2]

Experimental Protocol for Saponification Value (Based on USP <401> and ASTM D5558):[8]
[12]

o Sample Preparation: Accurately weigh 1.5 to 2 g of the propylene glycol stearate into a 250-
mL flask.

» Saponification: Add 25.0 mL of 0.5 N alcoholic potassium hydroxide. Connect the flask to a
reflux condenser and heat on a steam bath for 30 minutes, swirling the contents frequently.

 Titration: Add 1 mL of phenolphthalein indicator to the hot solution and immediately titrate the
excess KOH with 0.5 N hydrochloric acid.

e Blank Determination: Perform a blank titration with all reagents except the sample.
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 Calculation: The saponification value is calculated using the following formula: Saponification
Value = [(B - S) x N x 56.1] / W Where:

[e]

B = volume of HCI used for the blank (mL)

(¢]

S = volume of HCl used for the sample (mL)

[¢]

N = normality of the HCI solution

[¢]

56.1 = molecular weight of KOH ( g/mol )

[e]

W = weight of the sample (g)

Hydroxyl Value

The hydroxyl value is the number of milligrams of potassium hydroxide equivalent to the
hydroxyl content of one gram of the substance.[7] For propylene glycol monostearate, the
hydroxyl value is typically between 160 and 175.[2]

Experimental Protocol for Hydroxyl Value (Based on AOCS Official Method Cd 13-60):[5][6]

o Sample Preparation: Accurately weigh an appropriate amount of the sample (e.g., 2 g for a
hydroxyl value of 100-200) into a 250-mL Erlenmeyer flask.

o Acetylation: Pipette 5.0 mL of pyridine-acetic anhydride reagent into the flask. Swirl to mix
and attach a reflux condenser. Heat on a steam bath for 1 hour.

e Hydrolysis: Add 10 mL of water through the condenser and heat on the steam bath for an
additional 10 minutes. Cool the flask to room temperature.

e Titration: Add 15 mL of neutralized n-butanol and a few drops of phenolphthalein indicator.
Titrate with 0.5 M ethanolic potassium hydroxide to a faint pink endpoint.

e Blank Determination: Perform a blank determination with all reagents except the sample.

¢ Calculation: The hydroxyl value is calculated using the following formula: Hydroxyl Value =
{[(B -S) x N x56.1] / W} + Acid Value Where:
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o B =volume of KOH solution used for the blank (mL)

o S = volume of KOH solution used for the sample (mL)

o N = normality of the KOH solution

o 56.1 = molecular weight of KOH ( g/mol )

o W = weight of the sample (g)

o Acid Value = a separately determined acid value of the substance.

Applications in Research and Drug Development

The chemical properties of propylene glycol stearate make it a valuable excipient in various
pharmaceutical formulations.

Relationship between Properties and Applications of Propylene Glycol Stearate

Chemical Properties

Amphiphilic Nature Emollient (Fatty Acid Chain) Low HLB Value (3.4-3.8)

W/O Emulsifier

Non-ionic Surfactant Skin Conditioning

Oral Formulations Topical Formulations Suppositories Cosmetics
(Self-emulsifying drug delivery) (Creams, Ointments, Lotions) pp (Emulsifier, Thickener)
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Logical relationship between properties and applications.

Its primary functions in drug development include:

o Emulsifying Agent: Due to its low HLB value, it is an effective emulsifier for creating stable
water-in-oil emulsions, which are common in topical and transdermal drug delivery systems.
[13]

» Solubilizer: It can enhance the solubility and bioavailability of poorly water-soluble active
pharmaceutical ingredients (APIs).

» Emollient and Skin Conditioning Agent: In topical formulations, it forms an occlusive layer on
the skin, reducing water loss and improving skin hydration.[13]

« Viscosity Modifier: It contributes to the desired consistency and texture of creams and
ointments.[12]

Conclusion

Propylene glycol stearate is a multifunctional excipient with well-defined chemical and physical
properties. A thorough understanding of these properties, including its synthesis, purity, and
stability, is crucial for its effective application in pharmaceutical and cosmetic product
development. The standardized analytical methods outlined in this guide provide a framework
for the quality control and characterization of this important material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074134#chemical-properties-of-propylene-glycol-
stearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.espublisher.com/uploads/article_pdf/es8d757.pdf
https://www.scribd.com/document/643726817/AOCS-Cd-13-60-Hydroxyl-Value
https://library.aocs.org/Cd-13-60/1
https://library.aocs.org/Cd-13-60/
https://www.scribd.com/document/398880333/ASTM-Citations
https://en.wikipedia.org/wiki/Saponification_value
https://www.researchgate.net/publication/324996396_Propylene_glycol_mono_and_di_stearates_as_water_in_oil_emulsifiers_for_oil-well_drilling_fluids
https://www.researchgate.net/figure/Overview-of-the-thermal-degradation-products-formed-from-propylene-glycol-PG-and_fig3_352676249
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_c401.html
https://library.aocs.org/Cd-4-40/1
https://www.benchchem.com/product/b074134#chemical-properties-of-propylene-glycol-stearate
https://www.benchchem.com/product/b074134#chemical-properties-of-propylene-glycol-stearate
https://www.benchchem.com/product/b074134#chemical-properties-of-propylene-glycol-stearate
https://www.benchchem.com/product/b074134#chemical-properties-of-propylene-glycol-stearate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074134?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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